3-{8-[(Dimethylamino)methyl]-7-hydroxy-2-oxochromen-4-yl}chromen-2-one

• IUPAC Name: 8-[(dimethylamino)methyl]-7-hydroxy-4-(2-oxochromen-3-yl)chromen-2-one
• InChI: InChI=1S/C21H17NO5/c1-22(2)11-16-17(23)8-7-13-14(10-19(24)27-20(13)16)15-9-12-5-3-4-6-18(12)26-21(15)25/h3-10,23H,11H2,1-2H3
• InChI Key: POCHGLIMRJCEAL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC2=C1OC(=O)C=C2C3=CC4=CC=CC=C4OC3=O)O
• Molecular Formula: C21H17NO5
• Molecular Weight: 363.4 g/mol
• CAS No.: 859125-05-6

Description

This compound is a bis-coumarin derivative featuring a chromen-2-one (coumarin) scaffold substituted at the 3-position with a second coumarin moiety. Key structural features include:

• Position 4: A 2-oxo group (common in coumarins).
• Position 8: A dimethylaminomethyl group, which may improve solubility and metabolic stability due to the basic tertiary amine.

This unique arrangement distinguishes it from simpler coumarins and positions it as a candidate for diverse pharmacological applications, including anticancer and antimicrobial activities.

Biological Activity

3-{8-[(Dimethylamino)methyl]-7-hydroxy-2-oxochromen-4-yl}chromen-2-one, commonly referred to as a derivative of chromen-2-one, is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C21H17NO5
• Molecular Weight : 363.369 g/mol
• IUPAC Name : 8-[(dimethylamino)methyl]-7-hydroxy-4-(2-oxochromen-3-yl)chromen-2-one

Antioxidant Properties

Research indicates that compounds within the chromen family exhibit significant antioxidant activity. The presence of hydroxyl groups in the structure of 3-{8-[(Dimethylamino)methyl]-7-hydroxy-2-oxochromen-4-yl}chromen-2-one enhances its ability to scavenge free radicals, potentially reducing oxidative stress in biological systems.

Anti-inflammatory Effects

In vitro studies have shown that this compound can inhibit pro-inflammatory cytokines, suggesting a role in modulating inflammatory responses. The dimethylamino group may enhance its interaction with cellular targets involved in inflammation pathways.

Anticancer Activity

Preliminary studies suggest that 3-{8-[(Dimethylamino)methyl]-7-hydroxy-2-oxochromen-4-yl}chromen-2-one exhibits cytotoxic effects against various cancer cell lines. Its mechanism appears to involve the induction of apoptosis and the inhibition of cell proliferation.

Case Studies

• Study on Antioxidant Activity :
  • Objective : To evaluate the antioxidant capacity of the compound.
  • Methodology : DPPH radical scavenging assay was employed.
  • Results : The compound demonstrated a significant reduction in DPPH radical concentration, indicating strong antioxidant properties.
• Anti-inflammatory Study :
  • Objective : To assess the anti-inflammatory effects in LPS-stimulated macrophages.
  • Methodology : ELISA assays were used to measure cytokine levels.
  • Results : A marked decrease in TNF-alpha and IL-6 levels was observed, supporting its potential therapeutic application in inflammatory diseases.
• Anticancer Efficacy :
  • Objective : To investigate the cytotoxic effects on breast cancer cells (MCF-7).
  • Methodology : MTT assay was performed to assess cell viability.
  • Results : The compound exhibited dose-dependent cytotoxicity, with an IC50 value significantly lower than that of standard chemotherapeutic agents.

Data Tables

Biological Activity	Method Used	Key Findings
Antioxidant	DPPH Assay	Significant radical scavenging activity
Anti-inflammatory	ELISA	Decreased TNF-alpha and IL-6 levels
Anticancer	MTT Assay	Dose-dependent cytotoxicity in MCF-7 cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Structural Analogues

The following table highlights key structural differences and similarities between the target compound and analogues from the evidence:

Compound Name	Substituents (Position)	Molecular Weight	Key Features/Effects	Reference
3-{8-[(Dimethylamino)methyl]-7-hydroxy-2-oxochromen-4-yl}chromen-2-one	3: Coumarin; 7: OH; 8: (CH3)2NCH2	~406.4 (calc.)	Bis-coumarin structure with enhanced solubility from dimethylamino group. Potential dual pharmacophore interaction.	N/A
3-(4-Chlorophenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2-methyl-4H-chromen-4-one	3: 4-Cl-phenyl; 2: CH3; 8: (CH3)2NCH2	359.8	Chlorophenyl group increases lipophilicity; methyl at position 2 may reduce steric hindrance.	[5]
8-[(Dimethylamino)methyl]-7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one	3: 2-OCH3-phenyl; 2: CF3; 8: (CH3)2NCH2	407.3	Trifluoromethyl enhances electron-withdrawing effects; methoxy group improves membrane permeability.	[7]
8-Methoxy-3-[7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-oxochromen-4-yl]chromen-2-one	3: Coumarin-ethoxylate; 8: OCH3	~530.5 (calc.)	Ethoxy-linked bis-coumarin with methoxy groups; likely reduced solubility but increased π-π stacking potential.	[16]
7-Hydroxy-8-methoxy-3-(2-methylbut-3-en-2-yl)chromen-2-one	3: Alkenyl; 7: OH; 8: OCH3	260.3	Alkenyl substituent introduces steric bulk; methoxy at 8 reduces metabolic oxidation.	[18]

Key Observations :

• The dimethylaminomethyl group (common in [5], [7], and the target compound) improves solubility and metabolic stability compared to purely hydrophobic substituents (e.g., Cl-phenyl in [5]).
• Bis-coumarin structures (target compound, [16]) may exhibit dual binding modes in biological systems, whereas mono-coumarins ([5], [7]) are more likely to target single receptors.

Physicochemical and ADMET Properties

• Solubility: The dimethylaminomethyl group increases water solubility (logP ~2.5–3.0) compared to chlorophenyl (logP ~3.5) or trifluoromethyl (logP ~3.2) analogues .
• Metabolic Stability : Chlorine ([5]) and trifluoromethyl ([7]) groups reduce oxidative metabolism, while hydroxyl groups ([15]) may increase glucuronidation .
• Toxicity: Dimethylamino groups are generally well-tolerated, but bis-coumarins ([16]) may exhibit higher hepatotoxicity due to extended conjugation .